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Compound of Interest |

Compound Name: Cy5.5-cooh
CAS No.: 1144107-80-1
Cat. No.: B1669372
. J

Bioconjugation Strategies, Characterization, and In Vivo Protocols

Introduction: The Near-Infrared Advantage

Fluorescence imaging in the visible spectrum (400—-650 nm) is severely limited in deep tissue
due to high photon scattering and strong absorption by hemoglobin and melanin. Cy5.5
(Cyanine 5.[1][2][3][4]5) overcomes these barriers by emitting in the Near-Infrared | (NIR-I)
window (650-900 nm).

In this region, the absorption coefficients of water, hemoglobin, and lipids reach their combined
minima, creating an "optical transparency window." Furthermore, tissue autofluorescence—
primarily driven by collagen, elastin, and NADH—drops significantly above 650 nm.

Why Cy5.5-COOH? While the NHS-ester form of Cy5.5 is commercially available, the
Carboxylic Acid (Cy5.5-COOH) variant offers distinct advantages for the advanced developer:

» Cost-Efficiency: Significantly lower cost per milligram, allowing for high-throughput screening.

o Chemical Versatility: Can be activated via EDC/NHS for amine labeling, or coupled to
hydrazines/hydroxylamines, offering flexible conjugation routes not limited to lysine residues.

 Stability: The -COOH group is hydrolytically stable for long-term storage, unlike the moisture-
sensitive NHS ester.
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Technical Specifications

Parameter Value Notes
o Optimal laser line: 670 nm or
Excitation Max 675 nm )
633 nm (sub-optimal)
Detection filter: 700—720 nm
Emission Max 694 nm

bandpass

Extinction Coeff.[1] (

)

~210,000 M—icm—1

High absorptivity drives

brightness

Quantum Yield (

)

~0.20-0.23

Solvent dependent (higher in

organics)

Correction Factor (280nm)

0.05 (5%)

Critical for calculating protein

concentration

Solubility

DMSO, DMF, Methanol

Low aqueous solubility;

requires organic co-solvent

Molecular Weight

~600 - 750 Da

Varies by counter-ion (Cl=, K*)

and sulfonation

Bioconjugation Protocol: Activation and Labeling

Core Challenge: Cy5.5-COOH is non-reactive toward proteins in its native state. It must be

chemically activated "in situ” to form a reactive intermediate.

Methodology: We utilize a Two-Step EDC/Sulfo-NHS Activation. Why Two-Step? Mixing EDC,
Dye, and Protein simultaneously (One-Step) causes the EDC to crosslink the protein's own

carboxyls and amines, resulting in aggregation. The Two-Step method activates the dye first,

then reacts it with the protein.

Phase A: Activation of Cy5.5-COOH

Reagents:

e Cy5.5-COOH (dissolved in anhydrous DMSO at 10 mg/mL).
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o EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride).

e Sulfo-NHS (N-hydroxysulfosuccinimide).

» Activation Buffer: MES Buffer (100 mM, pH 5.5). Crucial: EDC is most stable at pH 5.0-6.0.
Protocol:

» Dissolve 1 mg of Cy5.5-COOH in 100 pL dry DMSO.

e Prepare fresh EDC (10 mg/mL) and Sulfo-NHS (10 mg/mL) in MES Buffer.

o Add 20 molar equivalents of EDC and 50 molar equivalents of Sulfo-NHS to the dye solution.
e Incubate for 15-30 minutes at Room Temperature (RT) in the dark.

o Result: Formation of the semi-stable Cy5.5-Sulfo-NHS ester.

Phase B: Conjugation to Antibody (IgG)

Reagents:
e Target Antibody (1-2 mg/mL).

o Reaction Buffer: 1M Sodium Bicarbonate (pH 8.3—-8.5). Crucial: Lysine amines must be
deprotonated to react.

Protocol:

o Buffer Exchange: If antibody is in Tris or Glycine (amine buffers), dialyze into PBS or
Bicarbonate immediately. Amines in the buffer will quench the dye.

» Adjust antibody solution to pH 8.3 by adding 1/10th volume of 1M Sodium Bicarbonate.

e Add the activated Cy5.5 solution (from Phase A) to the antibody dropwise while vortexing
gently.

o Target Ratio: Use a 10:1 to 20:1 molar excess of Dye:Protein.
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e Incubate for 1 hour at RT with continuous gentle agitation (protect from light).

e Quenching: Add 1/10th volume of 1M Tris (pH 8.0) to stop the reaction.

Phase C: Purification

Unreacted dye will cause immense background noise in vivo.
e Use a Desalting Column (e.g., PD-10 or Zeba Spin, 7K MWCO).

o Elute with PBS (pH 7.4). The first blue band is the conjugate; the second (slower) band is
free dye.

Workflow Visualization

Cy5.5-COOH Activate

Crude Mix

Pure Product Cy5.5-Ab Conjugate

Nucleophilic Attack g
(Ready for Imaging)

Conjugation Reaction
pH 8.3 (Bicarbonate)

Antibody (1gG)
(Lysine-NH2)

Click to download full resolution via product page

Caption: Two-step conjugation workflow ensuring specific labeling of antibody lysines while
preventing protein cross-linking.

Quality Control: Degree of Labeling (DOL)

Before animal injection, you must validate the DOL. A DOL of 2—4 dyes per antibody is optimal.

e < 2: Weak signal.
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6. Self-quenching (reduced fluorescence) and altered antibody pharmacokinetics (liver

J accumulation).

Measurement: Measure Absorbance at 280 nm (

) and 675 nm (
) using a spectrophotometer.
Calculation:
* (IgG)
210,000 M~icm™?
* (Cy5.[1][3]I41[5][6]5)
210,000 M~icm™?

o Correction Factor (0.05): Accounts for Cy5.5 absorbance at 280 nm.

In Vivo Imaging Application Note
Experimental Setup

e Animal Model: Nude mice (preferred) or C57BL/6 (requires shaving/depilation).

e Diet: Switch mice to Alfalfa-free diet 1 week prior. Chlorophyll in standard chow fluoresces
strongly in the NIR range (650—700 nm), causing high gut background.

e Dose: 1-2 nmol of dye per mouse (approx. 20-50 pg of antibody conjugate) via tail vein.

Imaging Parameters

o Excitation Filter: 640 nm or 675 nm.
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e Emission Filter: 700 nm Longpass or 720/20 nm Bandpass.

e Exposure Time: 0.5 — 2.0 seconds (Cy5.5 is bright; avoid saturation).
Signal-to-Noise Optimization

NIR imaging relies on contrast.

e Pre-scan: Image the animal before injection to establish autofluorescence baseline.

o Clearance: For antibodies, optimal tumor-to-background ratios usually occur 24—-48 hours
post-injection, allowing the conjugate to clear from the blood pool.

Imaging Logic Flow

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start Experiment

Prep: Alfalfa-free diet
(7 days)

Injection: 1-2 nmol
QEIRYE))

Select Timepoint

Vascular Study \Oncology/Targeting

1-4 Hours: 24-48 Hours:
Blood Pool/Vascular Imaging Tumor Accumulation/Clearance

Image Processing:

Subtract Pre-scan Background

Quantify ROI
(Radiance Efficiency)

Click to download full resolution via product page

Caption: Decision tree for in vivo imaging timepoints based on biological targets (vascular vs.
solid tumor).

Troubleshooting Guide

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1669372?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Issue Probable Cause Corrective Action

Add organic co-solvent
Precipitation during ) ) (DMSO) up to 10% v/v in the
] ] Hydrophobic dye aggregation ) )
conjugation reaction. Ensure protein conc

is <2 mg/mL.[7]

Use fresh EDC/NHS. Ensure
Low DOL (< 1.0) Hydrolysis of NHS ester Activation buffer is pH 5.5 and
Reaction buffer is pH 8.3.

Filter conjugate (0.2 um)

High Liver Signal Aggregates or high DOL before injection. Aim for lower
DOL (2-3).
) ) Critical: Use purified alfalfa-
High Gut Signal Chlorophyll autofluorescence ]
free diet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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